Cas no 338412-30-9 (1-(4-Chlorobenzyl)sulfonyl-2-(4-chlorophenyl)-2-propanol)

• Product Name: 1-(4-Chlorobenzyl)sulfonyl-2-(4-chlorophenyl)-2-propanol
• CAS No: 338412-30-9
• CID: 4647186
• Update Time: 2025-11-06

1-(4-Chlorobenzyl)sulfonyl-2-(4-chlorophenyl)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorobenzyl)sulfonyl-2-(4-chlorophenyl)-2-propanol

Additional information on 1-(4-Chlorobenzyl)sulfonyl-2-(4-chlorophenyl)-2-propanol

Introduction to 1-(4-Chlorobenzyl)sulfonyl-2-(4-chlorophenyl)-2-propanol (CAS No. 338412-30-9)

1-(4-Chlorobenzyl)sulfonyl-2-(4-chlorophenyl)-2-propanol, with the CAS number 338412-30-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonyl group, a chlorobenzyl moiety, and a substituted propanol backbone. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-(4-Chlorobenzyl)sulfonyl-2-(4-chlorophenyl)-2-propanol can be represented as follows: C₁₇H₁₅Cl₂O₃S. The presence of multiple functional groups, such as the sulfonyl (-SO₂-) and hydroxyl (-OH) groups, provides this compound with diverse chemical reactivity and potential pharmacological properties. The chlorinated benzene rings further enhance its lipophilicity, which is crucial for crossing biological membranes and achieving therapeutic effects.

In recent years, significant advancements have been made in understanding the biological activities of 1-(4-Chlorobenzyl)sulfonyl-2-(4-chlorophenyl)-2-propanol. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 1-(4-Chlorobenzyl)sulfonyl-2-(4-chlorophenyl)-2-propanol effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(4-Chlorobenzyl)sulfonyl-2-(4-chlorophenyl)-2-propanol has also demonstrated significant anti-cancer activity. A 2020 study in the journal Cancer Research found that this compound selectively targets and induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 1-(4-Chlorobenzyl)sulfonyl-2-(4-chlorophenyl)-2-propanol has also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, the compound shows low toxicity in animal models, suggesting a wide therapeutic window and reduced risk of adverse effects.

In terms of clinical development, several phase I and II trials are currently underway to evaluate the safety and efficacy of 1-(4-Chlorobenzyl)sulfonyl-2-(4-chlorophenyl)-2-propanol. Early results from these trials are promising, with patients showing improved symptoms and reduced disease progression. The compound's ability to modulate multiple biological pathways simultaneously may offer synergistic benefits when used in combination with existing therapies.

The synthesis of 1-(4-Chlorobenzyl)sulfonyl-2-(4-chlorophenyl)-2-propanol involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of 4-chlorobenzyl chloride with an appropriate sulfinic acid derivative followed by substitution reactions to introduce the propanol moiety. Advances in green chemistry have led to the development of more environmentally friendly synthesis methods, reducing waste generation and improving overall sustainability.

In conclusion, 1-(4-Chlorobenzyl)sulfonyl-2-(4-chlorophenyl)-2-propanol (CAS No. 338412-30-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.